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Compound of Interest

Compound Name: 3-Bromohexane

Cat. No.: B146008

Essential Safety and Handling Guide for 3-
Bromohexane

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3-Bromohexane. It is intended for researchers, scientists, and drug
development professionals to ensure safe laboratory practices.

Chemical Identifier:

» Name: 3-Bromohexane

e CAS Number: 3377-87-5

e Molecular Formula: CeH13Br

Primary Hazards:

Flammable liquid and vapor.[1][2]

Harmful if swallowed.[2]

Causes skin and serious eye irritation.[3][4]

May cause respiratory irritation.[3][4]
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e May cause long-lasting harmful effects to aquatic life.[2]

Personal Protective Equipment (PPE)

When handling 3-Bromohexane, it is crucial to use appropriate personal protective equipment
to prevent exposure. The following table summarizes the required PPE.

PPE Category Specification

Chemical safety goggles or a face shield are

required. All eye and face protection must be
Eye and Face Protection tested and approved under government

standards such as NIOSH (US) or EN 166 (EU).

[11(315]

Wear appropriate protective gloves and clothing
) ) to prevent skin exposure.[1][6] This includes a
Skin Protection e .
lab coat, and for larger quantities, impervious

clothing and boots may be necessary.[3][7]

Handle with chemical-resistant gloves. Gloves

must be inspected prior to use.[3] After use,
Hand Protection contaminated gloves should be disposed of in

accordance with applicable laws and good

laboratory practices.[3][5]

If exposure limits are exceeded or if irritation is
experienced, use a NIOSH/MSHA or European
Standard EN 149 approved respirator.[1] For
) ) situations with a risk of high vapor
Respiratory Protection ] ] ) )

concentrations, a full-face respirator with multi-
purpose combination (US) or type ABEK (EN
14387) respirator cartridges, or a full-face

supplied air respirator should be used.[3]

Operational Plan: Handling and Disposal

1. Preparation and Engineering Controls:
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Work in a well-ventilated area, preferably in a chemical fume hood.[5][7]

Ensure that an eyewash station and safety shower are in close proximity to the workstation.

[6]7]

Use explosion-proof electrical, ventilating, and lighting equipment.[1][6]

Keep away from heat, sparks, open flames, and other ignition sources.[1][8]

Use only non-sparking tools to prevent ignition.[1][6]

Ground and bond containers and receiving equipment to prevent static discharge.[8]

. Handling Procedure:

Wear the appropriate PPE as detailed in the table above.

Avoid contact with skin, eyes, and clothing.[1][9]

Avoid inhalation of vapor or mist.[1][9]

Do not eat, drink, or smoke when using this product.[8]

Keep the container tightly closed when not in use.[1][8]

. Storage:

Store in a cool, dry, and well-ventilated place.[1][8][9]

Keep the container tightly closed.[1][9]

Store away from heat, sparks, and open flames.[1][9]

Store away from incompatible materials such as oxidizing agents.[5][7]

. Spill Response:

Remove all sources of ignition.[1][3][9]
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Use personal protective equipment.[3][9]

Absorb the spill with an inert, non-combustible material such as sand or earth.[1][7]

Collect the absorbed material into a suitable, closed container for disposal.[1]

Do not touch spilled material.[7]

Prevent entry into sewers or confined areas.[7]

. Disposal Plan:

Dispose of contents and containers to an approved waste disposal plant.[1]
Waste must be classified as hazardous.[10]
Follow all federal, state, and local regulations for hazardous waste disposal.[6][7]

Do not allow the material to be released into the environment.[8][11]

Emergency First-Aid Procedures

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[1][12]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or
shower. If skin irritation persists, call a physician.[1][12]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention if symptoms occur.[1][12]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce
vomiting. Call a physician or poison control center immediately.[1][3][12]

Workflow for Handling 3-Bromohexane
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Workflow for Safe Handling of 3-Bromohexane
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Caption: A workflow diagram illustrating the key stages for safely handling 3-Bromohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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